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Compound of Interest

Compound Name: 4-Bromo-2,6-dimethylanisole

Cat. No.: B076157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Bromo-2,6-dimethylanisole, a key intermediate in organic synthesis. The

information is curated for professionals in research and development, with a focus on data

accuracy and practical application.

Core Chemical Properties
4-Bromo-2,6-dimethylanisole is an aromatic compound with a molecular formula of

C₉H₁₁BrO.[1][2] It is also known by several synonyms, including 5-Bromo-2-methoxy-1,3-

dimethylbenzene and 5-Bromo-2-methoxy-m-xylene.[1][2] This compound is characterized by a

methoxy-substituted benzene ring with two methyl groups and a bromine atom, which imparts

notable reactivity useful in various chemical syntheses.[1] It is often utilized as an intermediate

in the production of pharmaceuticals and agrochemicals.[1]

The physical appearance of 4-Bromo-2,6-dimethylanisole is typically a colorless to pale

yellow liquid or solid, depending on purity and temperature.[1] It possesses a distinct aromatic

odor characteristic of substituted anisoles.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of 4-Bromo-2,6-
dimethylanisole.
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Property Value Source(s)

Molecular Formula C₉H₁₁BrO [1][2]

Molecular Weight 215.09 g/mol [3][4]

CAS Number 14804-38-7 [3]

Boiling Point 117-120 °C at 13 mmHg [2][3][5]

Density 1.347 g/mL at 25 °C [2][3]

Refractive Index (n20/D) 1.5450 [2][3][5]

Flash Point >110 °C (>230 °F) - closed cup [3][5]

Solubility
Soluble in organic solvents,

less soluble in water.
[1]

Spectral Analysis
Detailed spectral data is crucial for the identification and characterization of 4-Bromo-2,6-
dimethylanisole. While experimental spectra for this specific compound are not readily

available in the searched literature, data for closely related compounds can provide valuable

insights for spectral interpretation. For instance, the ¹H NMR spectrum of the related compound

4-Bromo-2,6-dimethylaniline shows aromatic protons in the region of δ 7.0 ppm and methyl

protons around δ 2.1 ppm. Similar shifts would be expected for 4-Bromo-2,6-dimethylanisole,

with an additional signal for the methoxy protons.

Experimental Protocols
A detailed experimental protocol for the synthesis of 4-Bromo-2,6-dimethylanisole is not

explicitly available in the searched results. However, a procedure for the bromination of a

similar substrate, 2,6-dimethylaniline, can be adapted.

Illustrative Synthesis Pathway
The synthesis of 4-Bromo-2,6-dimethylanisole would likely proceed via the electrophilic

bromination of 2,6-dimethylanisole. The methoxy group and the two methyl groups are ortho-,
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para-directing, and activating. The para position to the strong activating methoxy group is the

most likely site for bromination.

Start: 2,6-Dimethylanisole

Electrophilic Aromatic
Bromination

Bromine (Br2)
Inert Solvent (e.g., CCl4 or CH2Cl2)

Lewis Acid Catalyst (optional, e.g., FeBr3)

Aqueous Workup
(e.g., Na2S2O3 wash to remove excess Br2)

Purification
(e.g., Distillation or Column Chromatography) End: 4-Bromo-2,6-dimethylanisole

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 4-Bromo-2,6-dimethylanisole.

Reactivity and Potential Applications
The bromine atom on the aromatic ring of 4-Bromo-2,6-dimethylanisole is a versatile

functional group for further chemical transformations. It can participate in a variety of cross-

coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, to form new carbon-

carbon bonds. It can also be converted into an organometallic reagent, for example, through

lithium-halogen exchange or the formation of a Grignard reagent, which can then react with

various electrophiles. This reactivity makes it a valuable building block in the synthesis of more

complex molecules with potential applications in drug discovery and materials science.

Safety and Handling
4-Bromo-2,6-dimethylanisole is classified as a warning-level hazard, causing skin and eye

irritation.[3] The GHS hazard codes associated with this compound are H315 (Causes skin

irritation) and H319 (Causes serious eye irritation).[3]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Eyeshields or safety glasses.[3]

Hand Protection: Protective gloves.[3]
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Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a suitable

respirator filter (e.g., type ABEK (EN14387)) should be used.[3]

Handling and Storage:

Wash hands thoroughly after handling.

Store in a cool, dry, and well-ventilated place.

Keep container tightly closed.

The following diagram illustrates the logical flow for handling a chemical with the hazard profile

of 4-Bromo-2,6-dimethylanisole.
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Hazard Assessment

Personal Protective Equipment

Handling

In Case of Exposure

Assess Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)

Select PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

Use in well-ventilated area
(e.g., Fume Hood)

Skin Contact:
Wash with soap and water

Accidental Contact

Eye Contact:
Rinse with water for several minutes

Accidental Contact

Seek medical attention
if irritation persists

Click to download full resolution via product page

Caption: Logical workflow for safe handling of 4-Bromo-2,6-dimethylanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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